Cas no 1261996-77-3 ([1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy-)

• Product Name: [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy-
• CAS No: 1261996-77-3
• MF: C₁₄H₁₃FO₃
• MW: 248.249627828598
• MDL: MFCD18313880
• CID: 2768330
• Update Time: 2025-05-30

[1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy-

• MDL： MFCD18313880
• Inchi： 1S/C14H13FO3/c1-17-11-5-9(6-12(8-11)18-2)13-4-3-10(16)7-14(13)15/h3-8,16H,1-2H3
• InChI Key： UKLZKYZLNDWPJS-UHFFFAOYSA-N
• SMILES： C1(C2=CC(OC)=CC(OC)=C2)=CC=C(O)C=C1F

Additional information on [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy-

Introduction to [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- (CAS No. 1261996-77-3)

[1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, identified by the CAS number 1261996-77-3, belongs to the biphenyl class of molecules, which are known for their diverse biological activities and industrial uses.

The molecular structure of [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- features a biphenyl core substituted with a hydroxyl group at the 4-position, a fluorine atom at the 2-position, and methoxy groups at the 3' and 5' positions. This specific arrangement of functional groups imparts unique electronic and steric properties to the molecule, making it a promising candidate for various chemical and biological applications.

In recent years, there has been a growing interest in developing novel compounds with enhanced biological activity for therapeutic purposes. The presence of both hydroxyl and fluoro groups in [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- suggests potential interactions with biological targets such as enzymes and receptors. These interactions are critical for the development of new drugs that can modulate biological pathways effectively.

One of the most compelling aspects of this compound is its potential use in the development of pharmaceutical agents. The fluoro substituent, in particular, is known to enhance metabolic stability and bioavailability, which are crucial factors in drug design. Additionally, the methoxy groups can serve as points for further functionalization, allowing chemists to tailor the molecule's properties for specific applications.

Recent studies have highlighted the importance of biphenyl derivatives in medicinal chemistry. For instance, researchers have explored various biphenyl-based compounds as inhibitors of kinases and other enzymes involved in cancer progression. The structural features of [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy-, with its hydroxyl and fluoro groups, make it a suitable candidate for such studies.

The synthesis of [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into aromatic rings is particularly challenging due to their high reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high efficiency.

Another area where this compound shows promise is in materials science. Biphenyl derivatives are known for their excellent electronic properties, making them suitable candidates for use in organic electronics and optoelectronic devices. The presence of fluoro and methoxy groups can further modify these properties, leading to novel materials with enhanced performance.

In conclusion, [1,1'-Biphenyl]-4-ol, 2-fluoro-3',5'-dimethoxy- (CAS No. 1261996-77-3) is a versatile compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further research and development. As our understanding of its properties grows, so too will its applications in various scientific fields.